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Compound of Interest

Compound Name: Dioctyl phthalate

Cat. No.: B3430187

An In-depth Technical Guide to Dioctyl Phthalate

This technical guide provides a comprehensive overview of dioctyl phthalate, a term that
commonly refers to two isomeric compounds: di-n-octyl phthalate (DNOP) and di(2-ethylhexyl)
phthalate (DEHP). Both are significant industrial chemicals, primarily used as plasticizers to
enhance the flexibility and durability of polymers. This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on their chemical
and physical properties, synthesis, applications, toxicological effects, and analytical
methodologies.

Chemical Identity and Physical Properties

DNOP and DEHP share the same molecular formula and molecular weight but differ in the
structure of their alkyl chains, which leads to slight variations in their physical properties. DEHP
is the most widely used phthalate plasticizer.[1] The key identifiers and properties of both
isomers are summarized below.

Table 1: Chemical Identification of Dioctyl Phthalate Isomers
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Di-n-octyl phthalate Di(2-ethylhexyl) phthalate
Property

(DNOP) (DEHP)
CAS Number 117-84-0[2] 117-81-7[3]
Molecular Formula C24H3804[2] C24H3804][3]
Molecular Weight 390.56 g/mol 390.56 g/mol

n-Dioctyl phthalate, Phthalic Bis(2-ethylhexyl) phthalate,
Synonyms o )

acid dioctyl ester Dioctyl phthalate (DOP)

) ] Branched-chain 2-ethylhexyl

Structure Straight-chain octyl esters

esters

Table 2: Physicochemical Properties of Dioctyl Phthalate Isomers

Property Di-n-octyl phthalate Di(2-ethylhexyl) phthalate
(DNOP) (DEHP)

Appearance Colorless, oily liquid Colorless, viscous liquid

Melting Point -25°C -50 °C

Boiling Point 380 °C 386 °C

Density 0.980 g/mL at 20 °C 0.985 g/mL at 20 °C

Flash Point 219 °C 207 °C

Water Solubility Insoluble Insoluble

Synthesis and Manufacturing

Dioctyl phthalates are generally synthesized through the esterification of phthalic anhydride
with the corresponding alcohol. For DNOP, n-octanol is used, while DEHP is produced using 2-
ethylhexanol. The reaction is typically catalyzed by an acid, and water is removed to drive the
reaction to completion.

Applications in Research and Industry
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The primary application of both DNOP and DEHP is as a plasticizer for polyvinyl chloride
(PVC), imparting flexibility to the otherwise rigid polymer. This has led to their use in a vast
array of products, including:

o Medical Devices: IV bags and tubing, blood bags, and catheters.
e Consumer Goods: Toys, flooring, wallpaper, and packaging films.
 Industrial Applications: Wire and cable insulation, hoses, and adhesives.

In a research context, dioctyl phthalates are often used as analytical standards for
environmental and toxicological studies.

Toxicology and Biological Effects

The toxicological profiles of DNOP and DEHP have been extensively studied, with DEHP
generally considered to have more significant biological effects. Both compounds can leach
from plastic products, leading to human exposure through ingestion, inhalation, and dermal
contact.

Upon entering the body, dioctyl phthalates are metabolized to their respective monoesters,
which are considered the primary toxic metabolites. For instance, DEHP is hydrolyzed to
mono(2-ethylhexyl) phthalate (MEHP). These metabolites can be further oxidized to more polar
compounds that are excreted in the urine.

DEHP is a well-known endocrine-disrupting chemical that can interfere with hormone signaling.
It has been shown to affect the reproductive system, with studies indicating potential impacts
on sperm count and reproductive organ development. Phthalates like dibutyl phthalate (a
related compound) have been shown to interact with the estrogen receptor (ER) signaling
pathway.

DEHP is classified as "reasonably anticipated to be a human carcinogen" based on studies in
experimental animals that have shown an increase in liver tumors in rats and mice. The
carcinogenic potential of DNOP is less established.

The liver is a primary target organ for dioctyl phthalate toxicity. Studies in rats have shown
that DEHP can cause liver enlargement and proliferation of peroxisomes, while DNOP induces
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fat accumulation and mild necrosis. Neurotoxic effects, including impacts on dopamine

signaling, have also been reported for DEHP.

Experimental Protocols

The determination of dioctyl phthalate in various matrices is crucial for monitoring and

research. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are

the most common analytical techniques.

This protocol is adapted from a general method for determining DOP purity.

Sample Weighing: Accurately weigh 0.1-0.2 g of the PVC sample.

Dissolution/Extraction: If the sample is solid plastic, it may need to be dissolved in a suitable
solvent like tetrahydrofuran (THF) followed by precipitation of the polymer with a non-solvent
like methanol to extract the phthalates. For purity analysis of a DOP sample, dilute with high-
purity n-hexane or toluene in a volumetric flask to a concentration of approximately 1 mg/mL.

Mixing and Filtration: Mix the solution thoroughly. Filter the solution through a 0.45 um PTFE
membrane filter prior to injection into the GC-MS system.

The following are typical instrumental parameters for the analysis of dioctyl phthalate.

Column: Capillary column (e.g., HP-5 or DB-1, 30 m x 0.32 mm x 0.25 pum)
Carrier Gas: Helium or Nitrogen (=99.999% purity)

Flow Rate: 1.0 mL/min

Injection Temperature: 250 °C

Oven Temperature Program: Initial temperature of 100°C held for 2 minutes, then ramped at
10°C/minute to 270°C and held for 11 minutes.

MS Detector: Electron lonization (El) mode, scanning a mass range appropriate for the
target analytes.

This protocol is based on methods for separating multiple phthalates.
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» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of methanol and
water (e.g., 75:25 v/v) for isocratic elution. For gradient elution, use a combination of

acetonitrile and methanol with water.

o Standard Preparation: Prepare a stock solution of dioctyl phthalate standard in methanol.
Create a series of calibration standards by diluting the stock solution with the mobile phase.

o Sample Preparation: For liquid samples, dilute with the mobile phase and filter. For solid
samples, perform a solvent extraction as described for GC-MS analysis, and then dissolve

the dried extract in the mobile phase.

e |nstrumental Conditions:

[e]

Column: C18 or Phenyl-hexyl column

Detection: UV detector at 230 nm

[e]

Flow Rate: 1.0 mL/min

o

[¢]

Injection Volume: 10-20 L

Visualizations

The following diagrams illustrate key concepts related to dioctyl phthalate.

Sample Preparation Instrumental Analysis Data Processing

. Dissolution/ R - Chromatographic
Weigh Sample Filtration Sample Injection |—> Separation (GC/HPLC)

—>| —| Quantification

Detection (MS/UV) |—>| Peak Integration

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of dioctyl phthalate in a sample.
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Caption: Proposed mechanism of DEHP-induced neurotoxicity via dopamine signaling
disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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